Cas no 89898-86-2 (5-Nitrophthalazine)

• Product name: 5-Nitrophthalazine
• CAS No: 89898-86-2
• MF: C₈H₅N₃O₂
• MW: 175.1442
• MDL: MFCD08236796
• CID: 721032
• PubChem ID: 11105874

5-Nitrophthalazine Chemical and Physical Properties

Names and Identifiers

• 5-Nitrophthalazine
• Phthalazine, 5-nitro-
• 89898-86-2
• Z1198176685
• AKOS006285517
• MFCD08236796
• 5-nitro-phthalazine
• DTXSID00455354
• A860989
• AB44035
• NWASGBYNFZVASN-UHFFFAOYSA-N
• SCHEMBL922796
• DS-10214
• EN300-175179
• 5-Nitro-Phthalazin

• MDL： MFCD08236796
• Inchi： InChI=1S/C8H5N3O2/c12-11(13)8-3-1-2-6-4-9-10-5-7(6)8/h1-5H
• InChI Key： NWASGBYNFZVASN-UHFFFAOYSA-N
• SMILES： [O-][N+](=O)C1=C2C=NN=CC2=CC=C1

Computed Properties

• Exact Mass: 175.03800
• Monoisotopic Mass: 175.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.437
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 208.731°C
• Refractive Index: 1.695
• PSA: 71.60000
• LogP: 2.06120

5-Nitrophthalazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

5-Nitrophthalazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%